Cas no 2098096-98-9 (Azetidin-3-yl(4,4-difluorooctahydro-2H-isoindol-2-yl)methanone)

• Product Name: Azetidin-3-yl(4,4-difluorooctahydro-2H-isoindol-2-yl)methanone
• CAS No: 2098096-98-9
• MF: C₁₂H₁₈F₂N₂O
• MW: 244.280930042267
• CID: 4776410
• Update Time: 2023-08-17

Azetidin-3-yl(4,4-difluorooctahydro-2H-isoindol-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• azetidin-3-yl(4,4-difluorooctahydro-2H-isoindol-2-yl)methanone
• azetidin-3-yl-(7,7-difluoro-3,3a,4,5,6,7a-hexahydro-1H-isoindol-2-yl)methanone
• Azetidin-3-yl(4,4-difluorooctahydro-2H-isoindol-2-yl)methanone

• Inchi： 1S/C12H18F2N2O/c13-12(14)3-1-2-8-6-16(7-10(8)12)11(17)9-4-15-5-9/h8-10,15H,1-7H2
• InChI Key： ZIWQDSVHPMZSCN-UHFFFAOYSA-N
• SMILES： FC1(CCCC2CN(C(C3CNC3)=O)CC21)F

Computed Properties

• Exact Mass: 244.13871953 g/mol
• Monoisotopic Mass: 244.13871953 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 244.28
• XLogP3: 0.8
• Topological Polar Surface Area: 32.299